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Cat. No.: B114568
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An In-depth Technical Guide to 1-Chloro-2-(chloromethoxy)ethane (CAS 1462-33-5)

Introduction
1-Chloro-2-(chloromethoxy)ethane, registered under CAS number 1462-33-5, is a

bifunctional haloalkane ether. This colorless to light yellow liquid serves as a crucial building

block in advanced organic synthesis. Its unique structure, featuring two distinct chlorine atoms

—one on a primary alkyl chain and the other as part of a highly reactive chloromethyl ether

group—makes it a versatile reagent for introducing the 2-(chloromethoxy)ethyl moiety into

target molecules. This guide provides an in-depth examination of its chemical properties,

reactivity, applications, and safety protocols, tailored for professionals in chemical research and

pharmaceutical development. It is recognized as an important raw material for manufacturing

pharmaceutical intermediates and Active Pharmaceutical Ingredients (APIs).[1]

Chemical Identity and Physicochemical Properties
The fundamental identity of a chemical reagent is defined by its structure and physical

characteristics. These properties govern its behavior in chemical reactions, its solubility, and

the appropriate methods for handling and storage.
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Caption: Chemical structure of 1-Chloro-2-(chloromethoxy)ethane.

Table 1: Chemical Identifiers

Identifier Value Source

CAS Number 1462-33-5 [1]

Molecular Formula C₃H₆Cl₂O [1][2]

Molecular Weight 128.99 g/mol [1][3]

| Synonyms | 2-Chloroethyl chloromethyl ether, 2-Chloromethoxyethylchloride |[1][2][3] |

Table 2: Physical and Chemical Properties

Property Value Source

Appearance
Colorless or light yellow
liquid/oil

[1][2][3]

Purity (by GC) ≥98.0% [1][2]

Boiling Point 147 °C [1][3]

Density 1.28 g/cm³ [1][3]

Refractive Index 1.4570 - 1.4600 [3]

Flash Point 74.025 °C [1]

Solubility Soluble in Chloroform [1][3]

Stability Stable under normal conditions [1]

| Storage | 2-8°C, Keep in dark place, Inert atmosphere |[3] |

Reactivity and Synthetic Utility
The synthetic value of 1-Chloro-2-(chloromethoxy)ethane stems from its nature as a

bifunctional electrophile. The two chlorine atoms exhibit differential reactivity, which can be
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exploited for selective transformations.

α-Chloroether Moiety: The chloromethoxy group (-OCH₂Cl) is the more reactive site. The

oxygen atom adjacent to the carbon bearing the chlorine atom can stabilize a developing

positive charge, facilitating nucleophilic substitution via an Sₙ1-like mechanism. This makes it

an excellent protecting group for alcohols or for use in alkylation reactions under mild

conditions. This high reactivity is characteristic of α-halo ethers.[4]

Primary Alkyl Chloride: The chloroethyl group (-CH₂CH₂Cl) behaves as a standard primary

alkyl chloride. It readily undergoes Sₙ2 reactions with a wide range of nucleophiles, though it

is generally less reactive than the α-chloroether.

This reactivity profile allows for stepwise functionalization, making it a valuable linker in the

synthesis of more complex molecules, including pharmaceutical intermediates.[1] For instance,

a strong nucleophile might first displace the more labile chloromethyl chlorine, followed by a

second nucleophilic attack on the chloroethyl group, potentially under more forcing conditions.
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1-Chloro-2-(chloromethoxy)ethane
(Cl-CH₂-CH₂-O-CH₂-Cl)

Intermediate Product
(Nu-CH₂-O-CH₂-CH₂-Cl)

Step 1: SN1/SN2 Attack
on more reactive -OCH₂Cl

Nucleophile (Nu:⁻)

Final Product
(Nu-CH₂-O-CH₂-CH₂-Nu')

Step 2: SN2 Attack
on -CH₂Cl

Second Nucleophile
(Nu':⁻)

Click to download full resolution via product page

Caption: General reaction pathway for 1-Chloro-2-(chloromethoxy)ethane.

Applications in Pharmaceutical and Chemical
Synthesis
The primary application of this compound is as a versatile intermediate in organic synthesis.[1]

Its bifunctional nature is particularly useful for constructing molecules with specific spacer

lengths and functionalities.
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Synthesis of Heterocycles: It can be used to form ether linkages while introducing a reactive

handle for subsequent cyclization reactions.

Introduction of Side Chains: In drug development, modifying a core structure with specific

side chains is crucial for tuning pharmacological activity. 1-Chloro-2-
(chloromethoxy)ethane can introduce a flexible, oxygen-containing side chain that also

provides a point for further chemical modification.

Linker Chemistry: It serves as a linker to connect two different molecular fragments, a

common strategy in the synthesis of prodrugs, bioconjugates, and complex ligands.

While specific, publicly documented syntheses using 1462-33-5 are sparse, its utility can be

inferred from the chemistry of analogous compounds like 1,2-Bis(2-chloroethoxy)ethane, which

is used in synthesizing imidazolium salts.[5]

Safety, Handling, and Disposal
Due to its chemical structure, particularly the presence of a highly reactive α-chloroether, 1-
Chloro-2-(chloromethoxy)ethane is considered hazardous and must be handled with

stringent safety precautions. Analogous α-halo ethers are known carcinogens.[4]

Table 3: GHS Hazard Information

Hazard Class Statement Source

Flammable Liquid
H226: Flammable liquid
and vapor

[3]

Acute Toxicity

H300+H310+H330: Fatal if

swallowed, in contact with skin

or if inhaled

[3]

| Skin/Eye Damage | H314: Causes severe skin burns and eye damage |[3] |

Experimental Protocol: Safe Handling and Storage
This protocol outlines a self-validating system for the safe handling of 1-Chloro-2-
(chloromethoxy)ethane in a laboratory setting.
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Preparation and Engineering Controls:

Work exclusively within a certified chemical fume hood with a tested face velocity.

Ensure a safety shower and eyewash station are immediately accessible.

Remove all potential ignition sources from the work area.[6]

Prepare quenching solutions (e.g., saturated sodium bicarbonate) and appropriate waste

containers before handling the reagent.

Personal Protective Equipment (PPE):

Wear a flame-resistant lab coat.

Use chemical splash goggles and a full-face shield.

Wear heavy-duty chemical-resistant gloves (e.g., butyl rubber or laminate). Always inspect

gloves for integrity before use. Double-gloving is recommended.

Chemical Handling:

Keep the reagent container tightly closed and store in a well-ventilated, designated area

for toxic substances, ideally between 2-8°C under an inert atmosphere.[3]

When transferring, use a syringe or cannula technique to minimize exposure to air and

moisture.

Avoid inhalation of vapors and any contact with skin or eyes.[6]

Decontamination and Disposal:

Thoroughly decontaminate all equipment and surfaces that have come into contact with

the chemical using a suitable solvent, followed by soap and water.

Quench any residual reagent by slowly adding it to a stirred, cooled solution of sodium

bicarbonate.
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Dispose of all contaminated materials, including gloves and wipes, as hazardous waste in

a sealed, properly labeled container according to institutional and local regulations.[6]

1. Preparation
(Fume Hood, PPE, Quench Station)

2. Chemical Handling
(Inert Atmosphere, Sealed Container)

3. Reaction
(Monitor Temperature, Controlled Addition)

4. Workup/Quench
(Careful quenching of excess reagent)

5. Decontamination
(Clean Glassware, Surfaces)

6. Disposal
(Segregated Hazardous Waste)

Click to download full resolution via product page

Caption: Safe handling workflow for 1-Chloro-2-(chloromethoxy)ethane.

Conclusion
1-Chloro-2-(chloromethoxy)ethane is a potent and versatile chemical intermediate with

significant potential in the fields of pharmaceutical development and complex organic

synthesis. Its value lies in the differential reactivity of its two chloro-functionalized sites,

enabling chemists to perform selective, stepwise modifications. However, its high reactivity is

matched by significant toxicity and handling risks. A thorough understanding of its chemical
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properties and adherence to rigorous safety protocols are paramount for its effective and safe

utilization in a research and development environment.
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[https://www.benchchem.com/product/b114568/docs#1-chloro-2-chloromethoxy-ethane-cas-
number-1462-33-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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